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Introduction

GDC-0834 is a potent and selective, reversible inhibitor of Bruton's tyrosine kinase (BTK).[1][2]
[3][4] BTK is a critical non-receptor tyrosine kinase in the B-cell antigen receptor (BCR)
signaling pathway, which is essential for B-cell development, differentiation, and survival.[5][6]
Dysregulation of the BCR signaling pathway is implicated in the pathogenesis of various B-cell
malignancies. GDC-0834 exerts its inhibitory effect by targeting BTK, thereby blocking
downstream signaling and impeding the proliferation of malignant B-cells.[5][6]

These application notes provide detailed protocols for utilizing GDC-0834 (S-enantiomer) in
cell culture-based assays to assess its biological activity and therapeutic potential.

Mechanism of Action

GDC-0834 functions as a selective inhibitor of BTK. Upon binding of an antigen to the B-cell
receptor, a signaling cascade is initiated, leading to the activation of BTK. Activated BTK then
phosphorylates downstream substrates, including phospholipase C gamma 2 (PLCy2), which in
turn mobilizes intracellular calcium and activates transcription factors that promote B-cell
proliferation and survival. GDC-0834 competitively binds to the ATP-binding site of BTK,
preventing its phosphorylation and activation, thereby inhibiting the entire downstream
signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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